Cas no 1248919-28-9 (2-(Naphthalen-2-yl)thiazolidine)

• Product Name: 2-(Naphthalen-2-yl)thiazolidine
• CAS No: 1248919-28-9
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 5049767
• Update Time: 2025-05-20

2-(Naphthalen-2-yl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yl)thiazolidine
• 2-naphthalen-2-yl-1,3-thiazolidine
• 2-(Naphthalen-2-yl)thiazolidine

• Inchi： 1S/C13H13NS/c1-2-4-11-9-12(6-5-10(11)3-1)13-14-7-8-15-13/h1-6,9,13-14H,7-8H2
• InChI Key： NQQARYNEJKUXGP-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(Naphthalen-2-yl)thiazolidine

Introduction to 2-(Naphthalen-2-yl)thiazolidine (CAS No: 1248919-28-9)

2-(Naphthalen-2-yl)thiazolidine, identified by the Chemical Abstracts Service Number (CAS No) 1248919-28-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of a naphthalen-2-yl substituent at the 2-position of the thiazolidine ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural motif of 2-(Naphthalen-2-yl)thiazolidine combines the aromatic stability of the naphthalene ring with the bioactive potential of the thiazolidine core. Such structural features have been exploited in the design of molecules with diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent advancements in computational chemistry and molecular modeling have further highlighted the synthetic utility and biological relevance of this scaffold, particularly in the context of targeted therapy and personalized medicine.

In recent years, 2-(Naphthalen-2-yl)thiazolidine has been investigated as a key intermediate in the synthesis of novel bioactive compounds. The naphthalenyl group serves as an effective linker, facilitating the attachment of pharmacophores that enhance binding affinity to biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The sulfur atom in the thiazolidine ring also provides a site for further functionalization, enabling the creation of molecules with tailored biological profiles.

One of the most compelling aspects of 2-(Naphthalen-2-yl)thiazolidine is its potential as a building block for small-molecule drugs. The combination of aromaticity and heterocyclic functionality makes it an attractive candidate for further derivatization. Researchers have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS), aiming to identify lead candidates with improved pharmacokinetic and pharmacodynamic properties. The structural diversity introduced by modifications at various positions on the naphthalene ring and thiazolidine core has led to several patents and publications highlighting its therapeutic potential.

The synthesis of 2-(Naphthalen-2-yl)thiazolidine typically involves multi-step organic reactions, starting from commercially available precursors such as 2-naphthol and thioamides or thioureas. Catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve yields. The use of palladium or copper catalysts has enabled efficient coupling between the naphthalene derivative and the thiazolidine moiety, making large-scale production feasible for both research and industrial applications.

From a medicinal chemistry perspective, 2-(Naphthalen-2-yl)thiazolidine derivatives exhibit interesting interactions with biological macromolecules. The naphthalene ring contributes to hydrophobic interactions with lipid rafts or membrane-bound receptors, while the thiazolidine core engages in hydrogen bonding or salt bridge formation with protein targets. This dual interaction profile has been exploited in designing molecules that exhibit selectivity for specific disease-related pathways. For example, recent studies have explored its derivatives as potential inhibitors of protein-protein interactions (PPIs) involved in neurodegenerative disorders.

The pharmacological evaluation of 2-(Naphthalen-2-yl)thiazolidine has revealed several promising leads. In preclinical studies, certain derivatives have demonstrated efficacy against tumor cell lines by modulating key signaling cascades such as MAPK or PI3K/Akt pathways. Additionally, their ability to cross cell membranes has made them attractive candidates for topical applications or oral administration. The compound’s stability under physiological conditions further enhances its suitability for drug development.

Future directions in the study of 2-(Naphthalen-2-yl)thiazolidine include exploring its role in modulating immune responses and inflammation. Given its structural similarity to known immunomodulatory agents, researchers are investigating its potential as an adjuvant or immunoregulator. Furthermore, advances in green chemistry principles may lead to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, 2-(Naphthalen-2-yl)thiazolidine (CAS No: 1248919-28-9) represents a valuable scaffold in pharmaceutical research due to its structural versatility and biological activity. Its unique combination of aromatic and heterocyclic features makes it a rich source for drug discovery efforts across multiple therapeutic areas. As computational methods continue to refine molecular design strategies, 2-(Naphthalen-2-yl)thiazolidine is poised to remain at forefront of medicinal chemistry innovation.